Cas no 2840774-02-7 (6-Methyl-2,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid)

• Product Name: 6-Methyl-2,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid
• CAS No: 2840774-02-7
• MF: C₁₀H₁₄F₆N₂O₄
• MW: 340.21958398819
• CID: 5305822
• PubChem ID: 168267204
• Update Time: 2025-06-15

6-Methyl-2,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazabicyclo[3.2.0]heptane, 6-methyl-, 2,2,2-trifluoroacetate (1:2)
• 6-methyl-2,6-diazabicyclo[3.2.0]heptane
• 6-METHYL-2,6-DIAZABICYCLO[3.2.0]HEPTANE BIS(2,2,2-TRIFLUOROACETIC ACID)
• 6-methyl-2,6-diazabicyclo[3.2.0]heptane;bis(2,2,2-trifluoroacetic acid)
• PS-20626
• 2840774-02-7
• F89975
• 6-Methyl-2,6-diazabicyclo[3.2.0]heptane bis(2,2,2-trifluoroacetate)
• 6-Methyl-2,6-diazabicyclo[3.2.0]heptane diTFA salt
• 6-Methyl-2,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid

• Inchi： 1S/C6H12N2.2C2HF3O2/c1-8-4-5-6(8)2-3-7-5;2*3-2(4,5)1(6)7/h5-7H,2-4H2,1H3;2*(H,6,7)
• InChI Key： IGEOCHDFEBSENG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N1(C)CC2C1CCN2

Computed Properties

• Exact Mass: 340.08577590g/mol
• Monoisotopic Mass: 340.08577590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Additional information on 6-Methyl-2,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid

Exploring the Properties and Applications of 6-Methyl-2,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid (CAS No. 2840774-02-7)

The compound 6-Methyl-2,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid (CAS No. 2840774-02-7) has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. This bicyclic amine derivative, combined with trifluoroacetic acid, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic pathways. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are widely used in drug discovery and material science.

One of the most searched questions regarding this compound is: "What are the synthetic routes for 6-Methyl-2,6-diazabicyclo[3.2.0]heptane?" The answer lies in its versatile reactivity, which allows for modifications at multiple positions. The presence of the diazabicyclo core provides rigidity to the molecular framework, while the methyl group and trifluoroacetic acid moiety enhance its solubility and stability in various solvents. These characteristics are critical for applications in medicinal chemistry, where the compound serves as a precursor for bioactive molecules.

In recent years, the demand for high-purity bicyclic amines like 6-Methyl-2,6-diazabicyclo[3.2.0]heptane has surged, driven by advancements in catalysis and green chemistry. Scientists are exploring eco-friendly synthesis methods to reduce waste and improve yields. For instance, the use of microwave-assisted synthesis or flow chemistry techniques has shown promise in optimizing the production of this compound. Such innovations align with the growing focus on sustainable chemical processes, a hot topic in both academic and industrial circles.

Another frequently asked question is: "How does 6-Methyl-2,6-diazabicyclo[3.2.0]heptane interact with biological systems?" While the compound itself is primarily used as an intermediate, its derivatives have demonstrated potential in targeting specific enzymes or receptors. The diazabicyclo scaffold is known to mimic natural alkaloids, making it a candidate for designing neurologically active compounds. This has sparked interest in its application for central nervous system (CNS) disorders, though further studies are needed to validate its efficacy.

The combination of 6-Methyl-2,6-diazabicyclo[3.2.0]heptane with trifluoroacetic acid also raises questions about its physicochemical properties. For example, its pKa and solubility profile are critical for formulation development. Researchers often search for "solubility enhancement strategies for bicyclic amines", highlighting the need for tailored solutions in drug delivery systems. The trifluoroacetic acid component, known for its strong acidity, can influence the compound's behavior in aqueous environments, making it a subject of ongoing study.

From an industrial perspective, the scalability of 6-Methyl-2,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid production is a key concern. Companies are investing in process optimization to meet the rising demand from the pharmaceutical and agrochemical sectors. Searches like "suppliers of CAS 2840774-02-7" reflect the commercial interest in this compound. Quality control, including HPLC purity analysis and spectroscopic characterization, ensures that the material meets stringent industry standards.

In conclusion, 6-Methyl-2,6-diazabicyclo[3.2.0]heptane;2,2,2-trifluoroacetic acid (CAS No. 2840774-02-7) represents a fascinating area of research with broad implications. Its structural complexity and functional versatility make it a valuable asset in organic synthesis and drug development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical intermediates and their role in advancing modern chemistry.